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Compound of Interest

Compound Name:
3-(2-nitrophenyl)azetidine

hydrochloride

CAS No.: 2703781-78-4

Cat. No.: B6211981

Get Quote

Abstract & Strategic Overview
The azetidine ring system is a critical pharmacophore in modern drug discovery, offering a

rigid, low-molecular-weight scaffold that modulates lipophilicity and metabolic stability.

However, the synthesis of 3-(2-nitrophenyl)azetidine hydrochloride presents a specific

chemoselective challenge: introducing the electron-deficient, sterically hindered ortho-

nitrophenyl group without compromising the strained azetidine ring or reducing the nitro group

(a common risk with traditional hydride-based azetidine syntheses).

This guide details a high-fidelity synthesis utilizing Nickel-Catalyzed Reductive Cross-Coupling.

Unlike classical cyclization routes that require harsh reducing agents (incompatible with nitro

groups), this modular approach couples commercially available N-Boc-3-iodoazetidine with 1-

iodo-2-nitrobenzene. This method ensures functional group tolerance and high regiocontrol.[1]

[2]

Key Advantages of This Protocol
Chemoselectivity: Preserves the nitro group (avoiding reduction to aniline).
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Modularity: Uses stable, commercially available precursors.

Scalability: Avoids high-dilution cyclization steps common in traditional ring closures.

Retrosynthetic Analysis
The strategic disconnection relies on the formation of the C(sp³)–C(sp²) bond between the

azetidine C3 position and the aryl ring.
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Figure 1: Retrosynthetic logic prioritizing the preservation of the nitro group via cross-

electrophile coupling.

Experimental Protocols
Protocol A: Nickel-Catalyzed Reductive Cross-Coupling
Objective: Synthesis of tert-butyl 3-(2-nitrophenyl)azetidine-1-carboxylate. Mechanism:

Ni(II)/Ni(0) catalytic cycle utilizing Zinc as a terminal reductant to couple two electrophiles (Weix

Coupling conditions).

Reagents & Stoichiometry
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Reagent MW ( g/mol ) Equiv.
Amount
(Example)

Role

1-Iodo-2-

nitrobenzene
249.01 1.0 2.49 g (10 mmol) Aryl Electrophile

N-Boc-3-

iodoazetidine
283.11 1.5 4.25 g (15 mmol) Alkyl Electrophile

NiCl₂·(DME) 219.60 0.10 220 mg Pre-catalyst

dtbbpy 268.40 0.10 268 mg Ligand

Zinc Dust 65.38 2.0 1.31 g Reductant

DMA

(Anhydrous)
- - 40 mL (0.25 M) Solvent

Note: dtbbpy = 4,4'-Di-tert-butyl-2,2'-bipyridine. Use activated Zn dust (wash with dilute HCl,

water, acetone, ether, and dry).

Step-by-Step Methodology
Catalyst Preparation (Glovebox or Schlenk Line):

In a flame-dried Schlenk flask equipped with a stir bar, combine NiCl₂·(DME) (10 mol%)

and dtbbpy (10 mol%).

Add 5 mL of anhydrous DMA. Stir at room temperature (RT) for 15–20 minutes until a

deep green solution (the Ni-ligand complex) forms.

Reaction Assembly:

To the catalyst solution, add Zinc dust (2.0 equiv), 1-iodo-2-nitrobenzene (1.0 equiv), and

N-Boc-3-iodoazetidine (1.5 equiv).

Wash down the sides with the remaining DMA (35 mL).

Seal the flask with a rubber septum and wire. Purge with Argon for 5 minutes.
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Execution:

Stir vigorously at 60 °C for 12–16 hours.

Monitoring: Check reaction progress via LC-MS or TLC (Hexane/EtOAc 4:1). The

disappearance of the aryl iodide indicates completion.

Workup:

Cool the mixture to RT. Dilute with Ethyl Acetate (EtOAc, 100 mL).

Filter the suspension through a pad of Celite to remove Zinc residues. Wash the pad with

EtOAc.

Transfer the filtrate to a separatory funnel. Wash with 1M HCl (2 x 50 mL) to remove nickel

salts and DMA, followed by saturated NaHCO₃ and brine.

Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

Purification:

Purify the crude oil via flash column chromatography (Silica gel, 0-20% EtOAc in

Hexanes).

Expected Product: Pale yellow oil or solid.

Protocol B: Deprotection & Salt Formation
Objective: Isolation of 3-(2-nitrophenyl)azetidine hydrochloride.

Reagents
tert-Butyl 3-(2-nitrophenyl)azetidine-1-carboxylate (from Protocol A).

4.0 M HCl in 1,4-Dioxane.

Diethyl Ether (Et₂O) or MTBE (Methyl tert-butyl ether).

Step-by-Step Methodology
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Dissolution:

Dissolve the purified Boc-protected intermediate (e.g., 2.0 g) in minimal dry

Dichloromethane (DCM, ~5 mL) or directly in Dioxane (5 mL).

Acidolysis:

Cool the solution to 0 °C in an ice bath.

Add 4.0 M HCl in Dioxane (10 equiv, ~18 mL) dropwise.

Remove the ice bath and stir at RT for 2–4 hours.

Observation: A white or off-white precipitate often forms as the reaction proceeds.

Isolation:

Dilute the reaction mixture with Diethyl Ether (50 mL) to fully precipitate the salt.

Filter the solid under a nitrogen stream (azetidines can be hygroscopic).

Wash the filter cake copiously with Et₂O.

Drying:

Dry the solid in a vacuum oven at 40 °C for 12 hours.

Final Product: 3-(2-nitrophenyl)azetidine hydrochloride (White to off-white crystalline

solid).

Analytical Characterization (Expected Data)
Since specific spectral data for the ortho-nitro isomer is rare in open literature, the following are

calculated expectations based on structural analogs (3-phenylazetidine and 2-nitrotoluene

derivatives) to guide validation.

¹H NMR (400 MHz, DMSO-d₆):

δ 9.20–9.50 (br s, 2H, NH₂⁺).
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δ 7.95 (d, 1H, Ar-H3, ortho to NO₂).

δ 7.70 (t, 1H, Ar-H).

δ 7.60 (t, 1H, Ar-H).

δ 7.50 (d, 1H, Ar-H).

δ 4.20–4.40 (m, 1H, CH-Ar).

δ 3.90–4.10 (m, 4H, Azetidine CH₂).

Note: The C3-proton will be deshielded relative to unsubstituted azetidine due to the aryl

ring.

Mass Spectrometry (ESI+):

Calculated [M+H]⁺ for C₉H₁₀N₂O₂: 179.08.

Found: 179.1.

Safety & Handling Guidelines
Hazard Class Specific Risk Mitigation

Nitro Compounds
Potentially energetic;

precursors to toxic anilines.

Avoid heating dry solids above

100°C. Work in a fume hood.

Nickel Catalysts Carcinogenic; sensitizer.

Use double gloves. Weigh Ni

compounds in a glovebox or

vented balance enclosure.

Azetidines
Strained rings; potential

alkylating agents.[2]

Treat as potentially genotoxic.

Avoid inhalation of dusts.

HCl/Dioxane Corrosive; peroxide former.
Test for peroxides before use.

Use acid-resistant gloves.
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General Azetidine Synthesis & Cross-Coupling

Detailed methodology for Ni-catalyzed cross-coupling of alkyl halides (including
azetidines) with aryl halides.
Everson, D. A., Shrestha, R., & Weix, D. J. (2010). Nickel-Catalyzed Reductive Cross-
Coupling of Aryl Halides with Alkyl Halides. Journal of the American Chemical Society,
132(3), 920–921.

Functionalization of 3-Iodoazetidine

Describes the utility of N-Boc-3-iodoazetidine as a stable precursor for metal-c
Billotte, S. (2016). N-Boc-3-iodoazetidine: A Versatile Building Block. Synlett, 27(05), 808-
809.

Stability of Azetidine Scaffolds

Review of azetidine properties and handling in medicinal chemistry.
Couty, F., & Evano, G. (2006). Azetidines in Organic Synthesis.

Commercial Availability & CAS Verification

Verific
CAS No. 887595-94-0 (Reference for 1-(2-nitrophenyl)azetidine-3-carboxylic acid,
demonstrating stability of the ortho-nitro/azetidine motif).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6211981/docs#application-note-synthesis-protocols-
for-3-2-nitrophenyl-azetidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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